Cas no 70066-67-0 ([1,1'-Biphenyl]-4-ol, 3'-bromo-)

• Product Name: [1,1'-Biphenyl]-4-ol, 3'-bromo-
• CAS No: 70066-67-0
• MF: C₁₂H₉BrO
• MW: 249.103262662888
• MDL: MFCD11574755
• CID: 4152014
• PubChem ID: 15661502
• Update Time: 2025-06-13

[1,1'-Biphenyl]-4-ol, 3'-bromo- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol, 3'-bromo-
• G62236
• 4-(3-bromophenyl)phenol
• 70066-67-0
• 3-BROMO-[1,1-BIPHENYL]-4-OL
• WVRJIUQUEYKNPI-UHFFFAOYSA-N
• AKOS002678201
• 3a(2)-Bromo[1,1a(2)-biphenyl]-4-ol
• SCHEMBL1513621
• 3-bromo-4'-hydroxybiphenyl
• DTXSID101308713
• 3'-Bromo-[1,1'-biphenyl]-4-ol

• MDL： MFCD11574755
• Inchi： 1S/C12H9BrO/c13-11-3-1-2-10(8-11)9-4-6-12(14)7-5-9/h1-8,14H
• InChI Key： WVRJIUQUEYKNPI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Br)=C2)=CC=C(O)C=C1

Computed Properties

• Exact Mass: 247.98368Da
• Monoisotopic Mass: 247.98368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on [1,1'-Biphenyl]-4-ol, 3'-bromo-

Comprehensive Overview of [1,1'-Biphenyl]-4-ol, 3'-bromo- (CAS No. 70066-67-0): Properties, Applications, and Industry Insights

[1,1'-Biphenyl]-4-ol, 3'-bromo- (CAS No. 70066-67-0) is a halogenated biphenyl derivative with significant relevance in organic synthesis and material science. This compound, characterized by its brominated aromatic structure, serves as a versatile intermediate in the production of advanced materials, pharmaceuticals, and agrochemicals. Its unique molecular framework enables applications in liquid crystals, OLEDs, and photoresists, aligning with the growing demand for high-performance electronic materials.

The 3'-bromo substitution on the biphenyl core enhances the compound's reactivity, making it a preferred choice for cross-coupling reactions such as Suzuki-Miyaura and Heck reactions. Researchers increasingly focus on its role in sustainable chemistry, as it facilitates the synthesis of complex molecules with reduced environmental impact. Recent studies highlight its potential in green synthesis methodologies, addressing the industry's shift toward eco-friendly processes.

In the pharmaceutical sector, [1,1'-Biphenyl]-4-ol, 3'-bromo- is explored for its bioactive properties. Its structural motif appears in compounds under investigation for anti-inflammatory and antioxidant effects. The compound's aromatic hydroxyl group allows for further functionalization, enabling the development of targeted drug candidates. This aligns with the rising interest in precision medicine and small-molecule therapeutics.

From an industrial perspective, the compound's thermal stability and optical properties make it valuable for electronic displays and semiconductor coatings. With the expansion of the flexible electronics market, demand for specialized intermediates like 70066-67-0 is projected to grow. Manufacturers emphasize high-purity grades to meet stringent industry standards, particularly in nanotechnology applications.

Analytical techniques such as HPLC, GC-MS, and NMR are critical for quality control of 3'-bromo-[1,1'-biphenyl]-4-ol. Regulatory compliance with REACH and FDA guidelines ensures its safe handling and commercialization. Recent advancements in process optimization have reduced production costs, enhancing its accessibility for research and industrial use.

Environmental considerations drive innovation in the lifecycle management of brominated biphenyls. Studies focus on degradation pathways and waste minimization strategies, reflecting the chemical industry's commitment to circular economy principles. The compound's low bioaccumulation potential compared to heavier halogens positions it favorably in green chemistry evaluations.

Emerging applications in energy storage systems, particularly lithium-ion batteries, showcase the adaptability of CAS 70066-67-0. Its derivatives contribute to electrolyte stabilization, addressing key challenges in battery longevity and safety performance. This intersects with global trends toward renewable energy infrastructure development.

In summary, [1,1'-Biphenyl]-4-ol, 3'-bromo- represents a multifaceted compound bridging traditional chemistry and cutting-edge technologies. Its evolving applications across material science, pharmaceuticals, and energy solutions underscore its enduring scientific and commercial value. Ongoing research continues to unlock new possibilities for this highly functionalized aromatic building block.